3-(1H-1,3-benzodiazol-1-yl)-N-cycloheptylpyrrolidine-1-carboxamide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-cycloheptylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O/c24-19(21-15-7-3-1-2-4-8-15)22-12-11-16(13-22)23-14-20-17-9-5-6-10-18(17)23/h5-6,9-10,14-16H,1-4,7-8,11-13H2,(H,21,24)
• InChI Key: XCUIKHPHAGQKLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)N2CCC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

The compound appears to contain a benzodiazole group, a cycloheptyl group, and a pyrrolidine group. Benzodiazole is a type of organic compound consisting of a benzene ring fused to a diazole ring. Cycloheptyl is a seven-membered cycloalkane ring. Pyrrolidine is an organic compound with the formula (CH2)4NH. It is a cyclic secondary amine, also referred to as a saturated heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzodiazole group is a heterocyclic aromatic organic compound, the cycloheptyl group is a cycloalkane ring, and the pyrrolidine group is a saturated heterocycle.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzodiazole, cycloheptyl, and pyrrolidine groups. Each of these groups can participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the benzodiazole group could contribute to its aromaticity and potentially its fluorescence.

Mechanism of Action

Target of Action

Compounds containing a benzodiazole moiety are known to interact with various biological targets. The specific target would depend on the other functional groups present in the molecule. For instance, benzodiazoles are known to interact with GABA receptors, histamine receptors, and various enzymes .

Mode of Action

The mode of action would depend on the specific target. For GABA receptors, benzodiazoles might enhance the effect of GABA, leading to increased inhibitory neurotransmission. For histamine receptors, they might act as antagonists, reducing the effects of histamine .

Biochemical Pathways

The affected pathways would depend on the specific target and mode of action. For instance, if the compound acts on GABA receptors, it might affect neuronal signaling pathways. If it acts on histamine receptors, it might affect inflammatory response pathways .

Pharmacokinetics

The ADME properties of the compound would depend on its specific chemical structure. Benzodiazoles are generally well absorbed and can cross the blood-brain barrier. They are metabolized in the liver and excreted in the urine .

Result of Action

The molecular and cellular effects would depend on the specific target and mode of action. For instance, if the compound acts on GABA receptors, it might lead to decreased neuronal excitability. If it acts on histamine receptors, it might lead to decreased inflammation .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors such as pH, temperature, and the presence of other substances. For instance, the compound might be more effective at certain pH levels or temperatures, and its action might be enhanced or inhibited by certain substances .